Cas no 1504488-12-3 (N-(5-methylpyridin-2-yl)methylhydroxylamine)

• Product Name: N-(5-methylpyridin-2-yl)methylhydroxylamine
• CAS No: 1504488-12-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5874468
• PubChem ID: 82686895
• Update Time: 2025-10-29

N-(5-methylpyridin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-methylpyridin-2-yl)methylhydroxylamine
• AKOS021004548
• EN300-1854657
• N-[(5-methylpyridin-2-yl)methyl]hydroxylamine
• 1504488-12-3

• Inchi： 1S/C7H10N2O/c1-6-2-3-7(5-9-10)8-4-6/h2-4,9-10H,5H2,1H3
• InChI Key： UAYWVBBECJZFND-UHFFFAOYSA-N
• SMILES： ONCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on N-(5-methylpyridin-2-yl)methylhydroxylamine

N-(5-Methylpyridin-2-yl)methylhydroxylamine: A Comprehensive Overview

N-(5-Methylpyridin-2-yl)methylhydroxylamine, also known by its CAS number 1504488-12-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hydroxylamine, a nitrogen-containing compound with a hydroxyl group attached to the nitrogen atom. The structure of N-(5-methylpyridin-2-yl)methylhydroxylamine consists of a pyridine ring substituted with a methyl group at the 5-position and a hydroxylamine group attached to the 2-position of the pyridine ring.

The N-(5-methylpyridin-2-yl) moiety in this compound plays a crucial role in its chemical reactivity and biological activity. Pyridine derivatives are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in drug design and synthesis. The methylhydroxylamine group further enhances the compound's potential as a reactive intermediate or precursor in organic synthesis.

Recent studies have highlighted the importance of N-(5-methylpyridin-2-yl)methylhydroxylamine in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer drug development.

In addition to its pharmacological applications, N-(5-methylpyridin-2-yl)methylhydroxylamine has also been investigated for its potential in catalytic processes. The compound's ability to act as a ligand or catalyst in asymmetric synthesis has been explored, with recent findings suggesting its utility in enantioselective reactions. This opens up new avenues for its application in the production of chiral pharmaceuticals and agrochemicals.

The synthesis of N-(5-methylpyridin-2-yl)methylhydroxylamine typically involves multi-step procedures, often starting from pyridine derivatives and incorporating hydroxylamine groups through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have streamlined these processes, improving yields and reducing reaction times. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high efficiency.

From an environmental perspective, the stability and biodegradability of N-(5-methylpyridin-2-yl)methylhydroxylamine have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, suggesting that it may not pose significant long-term environmental risks when used responsibly.

In conclusion, N-(5-methylpyridin-2-yl)methylhydroxylamine (CAS No. 1504488-12-3) is a versatile compound with applications spanning organic synthesis, pharmacology, and catalysis. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative chemical entities. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.